4-[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[3-(pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C16H18N6O/c1-3-13(12-23-16-18-5-2-6-19-16)11-21(9-1)15-14-4-7-20-22(14)10-8-17-15/h2,4-8,10,13H,1,3,9,11-12H2
• InChI Key: JLDRMXKMHJTRKM-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=CN3C2=CC=N3)COC4=NC=CC=N4
• Molecular Formula: C16H18N6O
• Molecular Weight: 310.35 g/mol

Description

4-[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrazolo[1,5-a]pyrazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and drug discovery. In

Mechanism of Action

The mechanism of action of 4-[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrazolo[1,5-a]pyrazine is not fully understood. However, it has been shown to interact with specific proteins and enzymes in the body, leading to changes in cellular signaling pathways and gene expression. These changes can result in a variety of physiological and biochemical effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrazolo[1,5-a]pyrazine are dependent on the specific biological system being studied. However, some studies have shown that the compound can inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One advantage of using 4-[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrazolo[1,5-a]pyrazine in lab experiments is its unique chemical structure, which allows it to interact with specific proteins and enzymes in the body. However, one limitation is that the compound can be difficult and expensive to synthesize, which can limit its availability for research purposes.

Future Directions

There are many potential future directions for the study of 4-[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrazolo[1,5-a]pyrazine. Some possible areas of research include:
1. Further investigation of the compound's mechanism of action and its interactions with specific proteins and enzymes in the body.
2. Development of new therapeutic agents based on the chemical structure of 4-[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrazolo[1,5-a]pyrazine.
3. Exploration of the compound's potential as a tool compound for drug discovery and development.
4. Investigation of the compound's potential as a probe for the study of biological systems.
In conclusion, 4-[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrazolo[1,5-a]pyrazine is a unique chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Further research is needed to fully understand its mechanism of action and explore its potential as a therapeutic agent and tool compound for drug discovery and development.

Synthesis Methods

The synthesis of 4-[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrazolo[1,5-a]pyrazine involves a multi-step process that starts with the reaction of 2-chloropyrimidine with sodium methoxide in methanol. The resulting product is then reacted with 1-(piperidin-1-yl)methanamine to obtain the intermediate compound. Finally, the intermediate is reacted with 5-bromo-1H-pyrazolo[1,5-a]pyrazine to obtain the target compound.

Scientific Research Applications

The unique chemical structure of 4-[3-(Pyrimidin-2-yloxymethyl)piperidin-1-yl]pyrazolo[1,5-a]pyrazine has made it a promising compound for various scientific research applications. It has been studied for its potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, it has been studied for its potential as a tool compound for the development of new drugs and as a probe for the study of biological systems.